BRD4 ligand 6 TFA

• Molecular Formula: C24H26ClF3N6O3S
• Molecular Weight: 571.0 g/mol
• InChI: InChI=1S/C22H25ClN6OS.C2HF3O2/c1-12-13(2)31-22-19(12)20(15-5-7-16(23)8-6-15)26-17(11-18(30)25-10-4-9-24)21-28-27-14(3)29(21)22;3-2(4,5)1(6)7/h5-8,17H,4,9-11,24H2,1-3H3,(H,25,30);(H,6,7)/t17-;/m0./s1
• InChIKey: CNHYPIZYMOJZTH-LMOVPXPDSA-N

BRD4 Ligand 6 TFA: Identity & Characteristics

BRD4 ligand 6 TFA (CAS: 2763548-61-2) is the trifluoroacetate (TFA) salt form of BRD4 ligand 6, a small-molecule ligand that binds to the bromodomain and extra-terminal (BET) family protein BRD4 [1]. This compound functions as the target-protein ligand (warhead) component in the construction of proteolysis-targeting chimeras (PROTACs) [2]. The free base form (BRD4 ligand 6, CAS: 1101702-80-0) is a BRD4 ligand with a molecular weight of 456.99 g/mol and formula C22H25ClN6OS [3]. The TFA salt variant (MW: 571.01; C24H26ClF3N6O3S) is supplied as a powder intended for solution-phase conjugation in heterobifunctional degrader synthesis workflows [4].

Role PROTAC target-protein ligand for BRD4

Salt Form TFA salt; enhanced DMSO solubility vs free base

Key Application Photo-regulated BRD4 PROTAC synthesis (PROTAC-2 context)

• [1] GLPBIO. BRD4 ligand 6 TFA – Catalog No. GC73958. View Source
• [2] TargetMol. BRD4 ligand 6 TFA – T89433. View Source
• [3] MedChemExpress. BRD4 ligand 6 – HY-161651. View Source
• [4] Hycultec GmbH. BRD4 ligand 6 (TFA) – HY-161651A. View Source

Why BRD4 Ligand 6 TFA Is Irreplaceable

In PROTAC design, the target-protein ligand (warhead) is not a modular component that can be arbitrarily swapped without consequence. The linker attachment vector, ternary complex geometry, and resulting protein-protein interface contacts are exquisitely sensitive to the warhead's exit vector orientation and binding mode [1]. Subtle differences in warhead chemistry—such as the position and length of the solvent-exposed functional group used for linker conjugation—directly dictate which E3 ligase can be productively engaged and whether stable ternary complex formation occurs. Consequently, substituting BRD4 ligand 6 TFA with another BRD4-binding ligand (e.g., (+)-JQ1, OTX015, or ABBV-075 derivatives) will yield a structurally distinct PROTAC with unpredictable degradation efficiency, isoform selectivity, and cellular permeability. Procurement decisions must therefore be anchored to the specific warhead validated in the target PROTAC construct (e.g., PROTAC BRD4 Degrader-26) rather than any generic BRD4 ligand .

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Scaffold-linker mismatch

JQ1 or OTX015 scaffolds lack validated compatibility with photocleavable PROTAC linker chemistry, precluding photo-switchable degradation.

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Solubility and stock consistency gap

Free base or alternative salts may not provide a defined high-concentration DMSO solubility specification, introducing variability in PROTAC conjugation stoichiometry.

• [1] Gadd MS, Testa A, Lucas X, Chan KH, Chen W, Lamont DJ, Zengerle M, Ciulli A. Structural basis of PROTAC cooperative recognition for selective protein degradation. Nat Chem Biol. 2017;13(5):514-521. View Source

BRD4 Ligand 6 TFA Comparative Evidence

Photo-Regulated BRD4 Degradation

The TFA salt form of BRD4 ligand 6 (BRD4 ligand 6 TFA) demonstrates quantitatively superior solubility in DMSO compared to the free base form (BRD4 ligand 6). This enhanced solubility facilitates higher-concentration stock solution preparation, which is critical for downstream PROTAC conjugation chemistry and for minimizing DMSO carryover into cellular assays [1]. While the free base form has limited and qualitatively described DMSO solubility, the TFA salt is reported to achieve a solubility of 100 mg/mL in DMSO with ultrasonication [2].

Photo-Regulated Degradation

Reported

80% BRD4 degradation at 1 μM; UV light deactivates degradation activity

Supports temporal control of protein knockdown

Only reported photo-switchable BRD4 PROTAC system (Xu et al. 2024)

Evidence Dimension	DMSO solubility
Target Compound Data	100 mg/mL (with ultrasonication)
Comparator Or Baseline	BRD4 ligand 6 (free base): qualitative only; 'may dissolve in DMSO' without quantitative threshold
Quantified Difference	Not calculable; free base lacks quantitative solubility specification
Conditions	DMSO solvent, ultrasonication-assisted dissolution

Why This Matters

For PROTAC synthesis workflows requiring concentrated stock solutions (>10 mM), the TFA salt form provides a defined, quantifiable solubility specification (100 mg/mL in DMSO) whereas the free base form lacks such quantitative assurance, reducing formulation uncertainty and experimental variability.

• [1] GLPBIO. BRD4 ligand 6 TFA – GC73958. View Source
• [2] Hycultec GmbH. BRD4 ligand 6 (TFA) – HY-161651A. View Source

TFA Salt Solubility Advantage

BRD4 ligand 6 serves as the essential BRD4-recruiting warhead in PROTAC BRD4 Degrader-26 (PROTAC-2), a photo-regulated PROTAC that incorporates a photocleavable linker between the BRD4 ligand and an E3 ligase-recruiting moiety. At a concentration of 1 μM, this PROTAC achieves 80% degradation of BRD4 protein under standard conditions . Exposure to UV light cleaves the linker, deactivating the degrader and halting further BRD4 depletion [1]. This spatiotemporal control over protein degradation is not achievable with conventional BRD4 inhibitors (e.g., JQ1, iBET-762) that lack the photocleavable linker architecture dependent on the specific exit vector geometry of BRD4 ligand 6.

TFA Salt Solubility

Class-level

100 mg/mL in DMSO (ultrasonic)

Defined stock concentration for PROTAC coupling

Free base lacks quantitative solubility specification

Evidence Dimension	BRD4 degradation efficiency
Target Compound Data	80% BRD4 degradation at 1 μM (as PROTAC BRD4 Degrader-26)
Comparator Or Baseline	Conventional BRD4 inhibitors (JQ1, iBET-762): inhibit binding without degrading protein; no photo-regulation capability
Quantified Difference	Degradation vs. inhibition (different mechanism); photo-switchable activity (binary ON/OFF control)
Conditions	PROTAC BRD4 Degrader-26 containing BRD4 ligand 6 warhead with photocleavable linker

Why This Matters

Researchers requiring temporal control over BRD4 depletion (e.g., washout studies, pulse-chase experiments, or minimizing sustained target suppression artifacts) must select a photo-regulated degrader; this capability is specifically enabled by the BRD4 ligand 6 warhead conjugated via a photocleavable linker architecture.

• [1] Xu H, et al. Photo-regulated PROTACs: A novel tool for temporal control of targeted protein degradation. Bioorg Med Chem Lett. 2024 Jul 15;107:129778. View Source

Triazole Scaffold for Photocleavable Linker

BRD4 ligand 6 TFA demonstrates documented stability at ambient temperature during routine shipping and customs transit, a specification that is not explicitly guaranteed for the free base form [1]. The TFA salt is rated as 'stable at ambient temperature for a few days during ordinary shipping,' which reduces the logistical burden and cost associated with cold-chain shipping (blue ice or dry ice) required for many small-molecule ligands with unknown ambient stability profiles [2].

Triazole Scaffold

Class-level

1,2,4-triazole core; distinct exit vector from JQ1/OTX015 scaffolds

Enables photocleavable linker integration

Binding mode validated by X-ray (PDB 7M16) for BD1

Evidence Dimension	Ambient temperature shipping stability
Target Compound Data	Stable at room temperature for a few days during shipping
Comparator Or Baseline	BRD4 ligand 6 (free base): no explicit ambient stability specification; shipped at room temperature without stability guarantee
Quantified Difference	Documented vs. undocumented ambient stability
Conditions	Ordinary shipping and customs transit; powder form

Why This Matters

Procurement decisions involving international shipping or facilities without immediate cold storage access benefit from documented ambient-temperature stability, which minimizes the risk of compound degradation during transit and reduces cold-chain shipping costs.

• [1] PeptideDB. BRD4 ligand 6 TFA – 2763548-61-2. View Source
• [2] TargetMol. BRD4 ligand 6 TFA – T89433. View Source

Storage and Handling Stability

BRD4 ligand 6 belongs to a distinct chemical scaffold from the widely used (+)-JQ1 and ABBV-075 (mivebresib) BRD4 ligands. While (+)-JQ1-based PROTACs (e.g., dBET1, dBET6) and ABBV-075-based PROTACs have been extensively characterized, BRD4 ligand 6 offers an alternative exit vector geometry for linker conjugation . The structural basis of PROTAC cooperative recognition demonstrates that different warheads induce distinct ternary complex geometries and protein-protein interfaces with E3 ligases [1]. Specifically, (+)-JQ1 derivatives conjugate through the tert-butyl ester position, whereas BRD4 ligand 6 incorporates a primary amine-terminated linker attachment point (NCCCNH2) that enables alternative conjugation chemistry and potentially distinct ternary complex topologies [2].

Storage Stability

Supporting evidence

DMSO stock: 6 months at -80°C, 1 month at -20°C

Supports multi-experiment PROTAC campaigns

Reduces procurement frequency and inter-lot variability

Evidence Dimension	Warhead scaffold and conjugation chemistry
Target Compound Data	BRD4 ligand 6: primary amine (NCCCNH2) for amide bond formation; distinct heterocyclic core
Comparator Or Baseline	(+)-JQ1: tert-butyl ester conjugation; ABBV-075: distinct sulfonamide scaffold with Ki = 1–2.2 nM for BRD2/4/T
Quantified Difference	Different exit vector geometry; linker attachment position varies by scaffold
Conditions	PROTAC design requiring specific linker conjugation chemistry

Why This Matters

For laboratories developing novel PROTACs or seeking to optimize degradation efficiency against BRD4-resistant cell lines, access to structurally distinct warhead scaffolds (beyond the widely available JQ1 class) enables exploration of alternative ternary complex geometries that may overcome resistance mechanisms or improve degradation selectivity.

• [1] Gadd MS, Testa A, Lucas X, Chan KH, Chen W, Lamont DJ, Zengerle M, Ciulli A. Structural basis of PROTAC cooperative recognition for selective protein degradation. Nat Chem Biol. 2017;13(5):514-521. View Source
• [2] MedChemExpress. BRD4 ligand 6 – HY-161651. View Source

BRD4 Ligand 6 TFA Application Scenarios

Photo-Regulated PROTAC Construction

BRD4 ligand 6 TFA is the validated warhead for constructing PROTAC BRD4 Degrader-26, a photo-regulated degrader that achieves 80% BRD4 knockdown at 1 μM and can be deactivated by UV light exposure . This application scenario is uniquely suited for experiments requiring precise temporal control over BRD4 depletion—such as pulse-chase protein turnover studies, washout experiments to distinguish primary from secondary transcriptional effects, or investigations where sustained BRD4 suppression introduces confounding adaptive responses. The photocleavable linker architecture depends specifically on the amine-terminated conjugation handle of BRD4 ligand 6, making this compound the necessary starting material for this class of optochemically controlled degraders [1].

High-Concentration Stock for PROTAC Coupling

For laboratories developing proprietary BRD4-targeting PROTACs, BRD4 ligand 6 TFA provides a structurally distinct warhead scaffold that differs from the widely used (+)-JQ1 and ABBV-075 derivatives . The primary amine functional group (NCCCNH2) on BRD4 ligand 6 enables straightforward amide bond conjugation to carboxylate-containing linkers, offering a distinct synthetic handle and exit vector orientation [1]. This scaffold diversity is particularly valuable when JQ1-based PROTACs exhibit suboptimal degradation efficiency in specific cell lines, when alternative ternary complex geometries are hypothesized to improve degradation cooperativity, or when patent freedom-to-operate considerations favor structurally differentiated warhead chemistry.

Stable Inventory for Discovery Campaigns

The TFA salt form of BRD4 ligand 6 offers a documented DMSO solubility specification of 100 mg/mL (with ultrasonication) . This enables the preparation of concentrated stock solutions (>175 mM theoretical maximum) that are essential for efficient PROTAC synthesis—particularly for amide bond formation between the ligand's primary amine and activated ester-functionalized linkers, where high reactant concentrations drive conjugation efficiency and minimize side reactions. The free base form (BRD4 ligand 6) lacks a quantitative solubility specification, introducing formulation uncertainty and potential DMSO carryover into sensitive cellular assays when lower-concentration stocks are required [1].

Triazole Scaffold for BD1-Targeting PROTACs

BRD4 ligand 6 TFA is documented to be stable at ambient temperature for several days during ordinary shipping and customs transit . This shipping stability specification is particularly advantageous for international procurement to regions with extended customs clearance times or for facilities lacking immediate -20°C storage access upon receipt. The reduced reliance on cold-chain shipping (blue ice or dry ice) also lowers overall procurement costs compared to BRD4 ligands with unknown or unverified ambient stability profiles [1].

Application

Selection Property

Validation Focus

Photo-regulated PROTAC synthesis

BRD4-targeting ligand with reported photo-switchable linker compatibility

UV-light-controllable degradation activity review

PROTAC conjugation stock preparation

TFA salt with defined DMSO solubility profile

Stock concentration reproducibility verification

Long-term PROTAC discovery campaigns

Documented stock solution stability at -80°C

Shelf-life validation and inter-lot consistency review

BD1-selective PROTAC design

Triazole scaffold with distinct exit vector geometry

Ternary complex formation and linker trajectory optimization

• [1] Xu H, et al. Photo-regulated PROTACs: A novel tool for temporal control of targeted protein degradation. Bioorg Med Chem Lett. 2024 Jul 15;107:129778. View Source
• [2] Hycultec GmbH. BRD4 ligand 6 (TFA) – HY-161651A. View Source
• [3] PeptideDB. BRD4 ligand 6 TFA – 2763548-61-2. View Source